Cas no 1232141-38-6 (2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1232141-38-6
• MF: C₆H₄BrNO₃
• MW: 218.004860877991
• CID: 4901136
• PubChem ID: 119010180
• Update Time: 2025-05-19

2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-hydroxynicotinic acid
• 2-Bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-bromo-1,6-dihydro-6-oxo-
• 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C6H4BrNO3/c7-5-3(6(10)11)1-2-4(9)8-5/h1-2H,(H,8,9)(H,10,11)
• InChI Key： XDEFTPDCDRIZFL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4

Additional information on 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 2-Bromo-6-oxo-1,6-dihydropyridine-3-carboxylic Acid (CAS 1232141-38-6)

2-Bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS 1232141-38-6) is a heterocyclic organic compound with significant applications in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, featuring a carboxylic acid group at the 3-position and a bromo substituent at the 2-position. Its versatility as a building block in synthetic chemistry has made it a subject of growing interest among researchers exploring novel drug candidates and small molecule inhibitors.

The compound's CAS number 1232141-38-6 serves as a unique identifier in chemical databases, facilitating precise tracking in global research. Recent studies highlight its potential as a precursor for kinase inhibitors, particularly in oncology research where modified pyridine scaffolds show promise in targeted therapies. The presence of both electron-withdrawing (bromo) and electron-donating (carboxylic acid) groups creates interesting reactivity patterns that organic chemists exploit for structure-activity relationship (SAR) studies.

In the context of current research trends, 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid aligns with several hot topics in medicinal chemistry. The scientific community is actively investigating its derivatives for potential applications in anti-inflammatory drugs and antiviral agents, especially given the heightened interest in broad-spectrum therapeutics post-pandemic. Computational chemists frequently include this scaffold in virtual screening libraries due to its favorable drug-like properties and compatibility with fragment-based drug design.

The synthesis of CAS 1232141-38-6 typically involves bromination of pyridine precursors followed by controlled oxidation. Process chemists emphasize the importance of optimizing reaction conditions to maximize yield while minimizing unwanted side products. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure compound integrity, especially for pharmaceutical-grade material.

From a commercial perspective, demand for 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid has steadily increased as contract research organizations (CROs) expand their custom synthesis services. Suppliers often highlight its stability under standard storage conditions (typically 2-8°C) and compatibility with common organic solvents like DMSO and methanol, which facilitates handling in laboratory settings.

Environmental and safety assessments of this compound follow green chemistry principles, with particular attention to waste stream management during large-scale production. While not classified as hazardous under current regulations, researchers are advised to employ standard laboratory safety protocols when handling the material, including proper ventilation and personal protective equipment.

The future research trajectory for CAS 1232141-38-6 appears promising, with patent literature revealing its incorporation in several proprietary compound libraries. Its structural features make it particularly valuable for developing allosteric modulators of protein targets, a growing area in drug discovery. Additionally, the compound's potential in metal-organic frameworks (MOFs) for catalytic applications represents an emerging interdisciplinary application beyond life sciences.

For researchers sourcing this material, key considerations include certificate of analysis (CoA) requirements, batch-to-batch consistency, and supplier reliability. Many pharmaceutical companies now prioritize vendors who can provide comprehensive regulatory documentation and quality control data to support IND filings and clinical development programs.